![molecular formula C10H6Cl2N2O5 B3750638 methyl 6,7-dichloro-3-hydroxy-2-quinoxalinecarboxylate 1,4-dioxide](/img/structure/B3750638.png)
methyl 6,7-dichloro-3-hydroxy-2-quinoxalinecarboxylate 1,4-dioxide
Overview
Description
Methyl 6,7-dichloro-3-hydroxy-2-quinoxalinecarboxylate 1,4-dioxide is a chemical compound that has gained significant attention in scientific research due to its various applications. It is commonly referred to as DCQX and is a synthetic compound that belongs to the quinoxaline family. DCQX is a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in the central nervous system.
Mechanism of Action
DCQX acts as a competitive antagonist of the methyl 6,7-dichloro-3-hydroxy-2-quinoxalinecarboxylate 1,4-dioxide receptor by binding to the receptor's glycine site. This binding prevents the binding of glycine to the receptor, which is required for the receptor to be activated. As a result, the activation of the this compound receptor is inhibited, leading to a decrease in calcium influx into the cell. This inhibition of calcium influx can have significant physiological and pathological effects, depending on the context.
Biochemical and Physiological Effects:
DCQX has been shown to have various biochemical and physiological effects. As an this compound receptor antagonist, DCQX can inhibit the induction of long-term potentiation (LTP), a form of synaptic plasticity that is thought to underlie learning and memory. DCQX has also been shown to have neuroprotective effects by preventing excitotoxicity, a process that can lead to neuronal damage and death. Additionally, DCQX has been shown to have anticonvulsant effects, making it a potential treatment for epilepsy.
Advantages and Limitations for Lab Experiments
DCQX has several advantages for lab experiments. It is a potent and selective antagonist of the methyl 6,7-dichloro-3-hydroxy-2-quinoxalinecarboxylate 1,4-dioxide receptor, making it an essential tool for studying the receptor's function and regulation. DCQX is also relatively stable and can be stored for extended periods, making it convenient for lab use. However, DCQX has several limitations. It is a synthetic compound that can be challenging and expensive to synthesize. Additionally, DCQX can have off-target effects, which can complicate its use in experiments.
Future Directions
DCQX has several potential future directions for research. One potential direction is to explore its use as a therapeutic agent for neurological disorders, such as epilepsy and Alzheimer's disease. DCQX has been shown to have neuroprotective effects and anticonvulsant effects, making it a potential candidate for these conditions. Another potential direction is to explore the role of the methyl 6,7-dichloro-3-hydroxy-2-quinoxalinecarboxylate 1,4-dioxide receptor in various physiological and pathological conditions. DCQX can be used as a research tool to study the receptor's function and regulation in these conditions, which can lead to a better understanding of the underlying mechanisms. Finally, DCQX can be used to develop new this compound receptor antagonists with improved selectivity and potency.
Scientific Research Applications
DCQX has been extensively studied for its applications in various scientific research fields. It is primarily used as a research tool to study the methyl 6,7-dichloro-3-hydroxy-2-quinoxalinecarboxylate 1,4-dioxide receptor and its role in various physiological and pathological conditions. DCQX has been shown to be a potent and selective antagonist of the this compound receptor, which makes it an essential tool for studying the receptor's function and regulation. DCQX has also been used to study the role of the this compound receptor in synaptic plasticity, learning, and memory.
Properties
IUPAC Name |
methyl 6,7-dichloro-4-hydroxy-1-oxido-3-oxoquinoxalin-1-ium-2-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Cl2N2O5/c1-19-10(16)8-9(15)14(18)7-3-5(12)4(11)2-6(7)13(8)17/h2-3,18H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDNXYVOWJZKZAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=[N+](C2=CC(=C(C=C2N(C1=O)O)Cl)Cl)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Cl2N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.